Cas no 50323-70-1 ((2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal)
50323-70-1 structure
Product Name:(2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal
CAS No:50323-70-1
MF:C22H30O2
MW:326.472406864166
CID:933552
PubChem ID:6508031
Update Time:2025-04-19
(2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal Chemical and Physical Properties
Names and Identifiers
-
- (2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal
- 4,17(20)-Pregnadien-3-one 20-carboxaldehyde
- AC1O6UFQ
- NSC17236
- Pregna-4, 3-oxo-
- NSC-17236
- 50323-70-1
- DTXSID30424730
-
- Inchi: 1S/C22H30O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12-13,17,19-20H,4-11H2,1-3H3/b18-14+/t17-,19-,20-,21-,22+/m0/s1
- InChI Key: ZZOCITBFGDUMCG-OYENKLBDSA-N
- SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)/C(=C(/C=O)\C)/CC[C@@H]34)[C@@]2(C)CC1
Computed Properties
- Exact Mass: 326.2247
- Monoisotopic Mass: 326.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 655
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
- LogP: 5.03370
(2e)-2-[(8r,9s,10r,13s,14s)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ylidene]propanal Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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